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Compound of Interest

Compound Name: Alvelestat-13C,d3

Cat. No.: B15557439 Get Quote

The proper management and disposal of investigational compounds such as Alvelestat-
13C,d3 are critical for maintaining a safe laboratory environment and ensuring regulatory

compliance. As a stable isotope-labeled analytical reference standard, its waste should be

treated as potentially hazardous. Adherence to the following established procedures will

minimize risks to personnel and the environment. Note that while a specific Safety Data Sheet

(SDS) for Alvelestat-13C,d3 is not publicly available, the following guidance is based on

standard laboratory safety protocols for chemical and pharmaceutical waste. Researchers must

always consult the official SDS provided by the manufacturer for definitive instructions.

Key Disposal Principles
Waste Minimization: To reduce the volume of waste generated, only order and use the

amount of Alvelestat-13C,d3 required for your experiments.

No Drain Disposal: Do not dispose of any form of Alvelestat-13C,d3 waste down the drain.

[1]

Proper Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and

list all constituents, including "Alvelestat-13C,d3" and any solvents with their approximate

percentages.[1]

Sealed Containers: Waste containers should be sealed to prevent spills and stored in a

designated satellite accumulation area.[1]
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Segregation: Segregate waste streams by compatibility, for example, keep acids and bases

separate.[1]

Disposal Procedures for Different Waste Streams
The appropriate disposal route for Alvelestat-13C,d3 depends on its form. The following table

summarizes the procedures for various types of waste.
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Waste Type Disposal Procedure

Solid Alvelestat-13C,d3 Waste

1. Characterize the Waste: Identify as solid,

non-sharps chemical waste.[1]2. Select a

Container: Use a wide-mouth, durable, and

sealable container compatible with chemical

waste.3. Transfer the Waste: In a fume hood or

ventilated enclosure, carefully transfer the solid

waste to minimize dust creation.4. Label the

Container: Affix a hazardous waste label with

the full chemical name and concentration.5.

Arrange for Disposal: Contact your institution's

Environmental Health and Safety (EHS) office

for pickup by a certified hazardous waste

disposal service.

Contaminated Labware

1. Segregate: Items such as pipette tips, vials,

and gloves that have come into contact with

Alvelestat-13C,d3 should be disposed of as

solid chemical waste.2. Biohazardous

Contamination: If contaminated with

biohazardous material, follow institutional

procedures for biohazardous waste disposal.

Aqueous Solutions

1. Select a Container: Use a labeled, sealed

container compatible with the solvent for

aqueous chemical waste.2. Transfer the Waste:

Carefully pour the liquid waste into the

container, using a funnel to prevent spills. Do

not fill beyond 90% capacity.3. Label and Store:

Clearly label all constituents and store in

secondary containment in a designated

chemical waste area.4. Arrange for Disposal:

Contact your institution's EHS office.

Organic Solvent Solutions 1. Select a Container: Use a labeled, sealed

container for organic solvent waste.2.

Segregation: Do not mix with halogenated

solvents unless the waste stream is specifically
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for that purpose.3. Follow Aqueous Procedure:

Follow the transfer, labeling, storage, and

disposal steps outlined for aqueous solutions.

Chemical and Physical Properties
While not directly related to disposal, the following properties of Alvelestat-13C,d3 are

important for its general handling and characterization.

Property Value

Molecular Formula C₂₄¹³CH₁₉D₃F₃N₅O₄S

Molecular Weight 549.55

CAS Number (Unlabeled) 848141-11-7

Note: The Certificate of Analysis for Alvelestat-13C,d3 typically verifies identity and purity

through methods such as HPLC and NMR spectroscopy, with target HPLC purities greater than

98%.

Experimental Protocols
Detailed experimental protocols for the use of Alvelestat-13C,d3 are specific to the research

being conducted. Users should refer to their institution's standard operating procedures and the

specific analytical methods for which this stable isotope-labeled standard is being used. The

handling and preparation of Alvelestat-13C,d3 should always be performed in a manner that

minimizes exposure and waste generation.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of waste

containing Alvelestat-13C,d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15557439#alvelestat-13c-d3-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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